Cas no 1305208-46-1 (3-Methoxy-3-phenyloxetane)

• Product Name: 3-Methoxy-3-phenyloxetane
• CAS No: 1305208-46-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1089596
• PubChem ID: 20689567
• Update Time: 2025-11-03

3-Methoxy-3-phenyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-phenyloxetane
• DB-003433
• 3-phenyl-3-methoxyoxetane
• DB-348373
• AKOS022172892
• 1305208-46-1
• DTXSID40609399
• Oxetane, 3-methoxy-3-phenyl-

• Inchi： 1S/C10H12O2/c1-11-10(7-12-8-10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： FGIFCISWGMVHHV-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)(C1)OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-Methoxy-3-phenyloxetane

Introduction to 3-Methoxy-3-Phenyl Oxetane (CAS No. 1305208-46-1)

The compound 3-Methoxy-3-phenyl oxetane, also known by its CAS number 1305208-46-1, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers. The structure of 3-methoxy and 3-phenyl substituents on the oxetane ring imparts unique properties, making it a subject of interest in both academic and industrial research.

Oxetanes, as a class of compounds, have been studied extensively due to their versatility in forming stable cyclic structures. The presence of the methoxy group at the third position of the oxetane ring introduces electron-donating effects, which can influence the reactivity and stability of the molecule. Similarly, the phenyl group at the same position adds aromaticity and potential for further functionalization. These structural features make 3-methoxy-phenyl oxetane a valuable intermediate in organic synthesis.

In recent years, researchers have explored the synthesis and applications of oxetanes in diverse fields. For instance, studies have shown that oxetanes can serve as precursors for the synthesis of bioactive compounds, including antibiotics and antiviral agents. The specific substitution pattern in CAS No. 1305208-46-1 allows for selective reactivity under certain conditions, making it a promising candidate for drug discovery.

The synthesis of 3-methoxy-phenyl oxetane typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction, where an appropriate alkyl halide reacts with a nucleophile to form the oxetane ring. The methoxy and phenyl groups are introduced through strategic substitution or coupling reactions, ensuring high purity and yield. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, reducing production costs and environmental impact.

Beyond its role as an intermediate, CAS No. 1305208-46-1 has shown potential in materials science. Its ability to form stable polymers under certain conditions makes it a candidate for developing advanced materials with tailored properties. Researchers are currently investigating its use in creating biocompatible polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

In terms of pharmacological applications, studies have highlighted the bioavailability and metabolic stability of oxetanes like CAS No. 1305208-46-1. These properties are crucial for developing orally active drugs with favorable pharmacokinetics. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening avenues for therapeutic development.

The environmental impact of synthesizing and using CAS No. 1305208-46-1 has also been a focus of recent research. Green chemistry approaches are being employed to minimize waste and energy consumption during production. For example, catalytic asymmetric synthesis methods have been developed to produce enantiomerically pure compounds with high efficiency.

In conclusion, CAS No. 1305208-46-1 (3-methoxy strong>-< strong >phenyl oxetane) strong > is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse chemical transformations, making it a valuable asset in modern organic chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.